Cas no 51135-91-2 (4-Amino-1-indanone)

4-Amino-1-indanone is a versatile organic compound featuring an indanone scaffold substituted with an amino group at the 4-position. This structure serves as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. Its rigid bicyclic framework and functional amino group enable selective modifications, making it valuable for constructing heterocyclic compounds and fine-tuning physicochemical properties. The compound exhibits stability under standard conditions and is compatible with a range of synthetic transformations, including condensation and cyclization reactions. Its utility in medicinal chemistry research is underscored by its role in producing analogs with potential therapeutic applications.
4-Amino-1-indanone structure
4-Amino-1-indanone structure
Product Name:4-Amino-1-indanone
CAS No:51135-91-2
MF:C9H9NO
MW:147.173862218857
MDL:MFCD06656902
CID:366593
PubChem ID:22170214
Update Time:2025-06-07

4-Amino-1-indanone Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-2,3-dihydro-1H-inden-1-one
    • 1H-Inden-1-one, 4-amino-2,3-dihydro-
    • 4-Amino-1-indanone
    • 4-amino-2,3-dihydroinden-1-one
    • 4-Aminoindan-1-one
    • HCPYYLKYVRPDKI-UHFFFAOYSA-N
    • 4-azanyl-2,3-dihydroinden-1-one
    • SBB067841
    • 4606AE
    • RP09931
    • 1H-Inden-1-one,4-amino-2,3-dihydro-
    • AB0000477
    • ST2405515
    • AB1006437
    • AM20040594
    • A828458
    • I1
    • EN300-233397
    • I11691
    • CS-0001931
    • 51135-91-2
    • FT-0646276
    • SCHEMBL2480404
    • DTXSID20623174
    • MFCD06656902
    • J-514316
    • ND-0704
    • AKOS005073639
    • MDL: MFCD06656902
    • Inchi: 1S/C9H9NO/c10-8-3-1-2-7-6(8)4-5-9(7)11/h1-3H,4-5,10H2
    • InChI Key: HCPYYLKYVRPDKI-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=C(C=2CC1)N

Computed Properties

  • Exact Mass: 147.06800
  • Monoisotopic Mass: 147.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.1
  • XLogP3: 1

Experimental Properties

  • Density: 1.254
  • Boiling Point: 323.2°Cat760mmHg
  • Flash Point: 149.3°C
  • Refractive Index: 1.65
  • PSA: 43.09000
  • LogP: 1.97890

4-Amino-1-indanone Security Information

  • HazardClass:IRRITANT

4-Amino-1-indanone Customs Data

  • HS CODE:2922399090
  • Customs Data:

    China Customs Code:

    2922399090

    Overview:

    2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Amino-1-indanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A578223-25mg
4-Amino-1-indanone
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$ 50.00 2022-06-08
TRC
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$ 70.00 2022-06-08
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$ 295.00 2022-06-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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2407CNY 2021-05-08
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596CNY 2021-05-08
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$262 2021-06-17
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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¥669.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A303841-250mg
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¥292.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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¥136.90 2023-09-04

4-Amino-1-indanone Production Method

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